Cas no 82055-94-5 (N3-PEG(400)-N3)

N3-PEG(400)-N3 is a bifunctional polyethylene glycol (PEG) derivative featuring azide (N3) groups at both termini. With a molecular weight of 400 Da, this linear PEG spacer offers excellent solubility, biocompatibility, and low immunogenicity, making it suitable for bioconjugation and click chemistry applications. The terminal azide groups enable efficient Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, facilitating the formation of stable triazole linkages with alkyne-functionalized molecules. Its hydrophilic PEG backbone enhances water solubility and reduces nonspecific interactions, ideal for modifying biomolecules, nanoparticles, or surfaces. This compound is commonly used in drug delivery, biolabeling, and polymer chemistry due to its reliable reactivity and modular design.

N3-PEG(400)-N3 structure

Product Name:N3-PEG(400)-N3

CAS No:82055-94-5

MF:C₆H₁₂N₆O₂

MW:200.198479652405

CID:987392

Update Time:2025-10-30

N3-PEG(400)-N3 Chemical and Physical Properties

Names and Identifiers

- O,O??-Bis(2-azidoethyl)polyethylene glycol, PEG-diazide
- Poly(ethylene glycol) bisazide
- Polyoxyethylene bis(azide)
- Clickable PEG
- PEG azide
- O,O′-Bis(2-azidoethyl)polyethylene glycol
- PEG diazide
- Azido-PEG2-Azide
- 1,2-Bis(2-azidoethoxy)ethane
- Azide-PEG3-Azide
- 1-azido-2-[2-(2-azidoethoxy)ethoxy]ethane
- 1,8-DIAZIDO-3,6-DIOXAOCTANE
- N3-PEG2-N3
- 1,8-diazido-3,6-dioxa-octane
- AB25380
- 1-AZIDO-2-[2-(2-AZIDO-ETHOXY)-ETHOXY]-ETHANE
- N3-PEG(400)-N3
- Inchi： 1S/C6H12N6O2/c7-11-9-1-3-13-5-6-14-4-2-10-12-8/h1-6H2
- InChI Key： OHZGAFKSAANFAS-UHFFFAOYSA-N
- SMILES： O(CCN=[N+]=[N-])CCOCCN=[N+]=[N-]

Computed Properties

Exact Mass: 200.10217365 g/mol
Monoisotopic Mass: 200.10217365 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 9
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 200.20
XLogP3: 1.7
Topological Polar Surface Area: 47.2

Experimental Properties

Melting Point: 63-70 °C
Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C

N3-PEG(400)-N3 Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：2-8°C

N3-PEG(400)-N3 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P141451-250mg	N3-PEG(400)-N3	82055-94-5	7500	250mg	¥794.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P141451-1g	N3-PEG(400)-N3	82055-94-5	7500	1g	¥2851.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P136736-250mg	N3-PEG(400)-N3	82055-94-5	~5000	250mg	¥1029.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P136736-1g	N3-PEG(400)-N3	82055-94-5	~5000	1g	¥1956.90	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-CW636-50mg	N3-PEG(400)-N3	82055-94-5	7500	50mg	￥392.0	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-CW636-200mg	N3-PEG(400)-N3	82055-94-5	7500	200mg	￥1074.0	2022-02-28
TRC	N899045-50mg	N3-PEG(400)-N3	82055-94-5		50mg	$ 50.00	2022-06-03
TRC	N899045-100mg	N3-PEG(400)-N3	82055-94-5		100mg	$ 65.00	2022-06-03
TRC	N899045-500mg	N3-PEG(400)-N3	82055-94-5		500mg	$ 95.00	2022-06-03
AK Scientific	AMTGC299-1g	N3-PEG(400)-N3	82055-94-5	97%	1g	$95	2025-02-18

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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Additional information on N3-PEG(400)-N3

N3-PEG(400)-N3 (CAS No. 82055-94-5): A Versatile Azide-Terminated PEG for Biomedical and Material Science Applications

N3-PEG(400)-N3 (CAS No. 82055-94-5), also known as Azide-PEG(400)-Azide or Bis-Azido Polyethylene Glycol, is a bifunctional PEG derivative widely utilized in bioconjugation, drug delivery, and polymer chemistry. With a molecular weight of 400 Da, this water-soluble linker features terminal azide groups (-N₃) at both ends, enabling efficient click chemistry reactions such as CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition) with alkyne-modified molecules. Its PEG spacer enhances biocompatibility and reduces immunogenicity, making it ideal for nanoparticle surface modification and hydrogel crosslinking.

Recent trends highlight the growing demand for N3-PEG(400)-N3 in mRNA vaccine formulation and CAR-T cell therapy, where its bioorthogonal reactivity facilitates precise payload attachment. Researchers frequently search for "how to purify azide-PEG" or "N3-PEG storage conditions," emphasizing the need for stability data. This compound remains stable at -20°C under inert gas but degrades upon prolonged exposure to moisture due to hydrolysis-sensitive azides.

In material science, 82055-94-5 serves as a critical building block for self-assembling monolayers (SAMs) and 3D printable bioinks. A 2023 study demonstrated its role in creating enzyme-responsive drug carriers via PEG-azide crosslinking. Users often inquire about "N3-PEG(400)-N3 solubility in DMSO" (≥50 mg/mL) or "alternative to DSPE-PEG-azide," reflecting its versatility across lipid-based and aqueous systems.

Quality control of CAS 82055-94-5 requires rigorous HPLC and NMR validation to confirm the absence of PEG diols (common byproducts). Industry reports indicate a 15% annual growth in PEG-azide reagents, driven by advancements in ADC development (Antibody-Drug Conjugates) and targeted cancer therapies. For optimal performance, protocols recommend using fresh N3-PEG(400)-N3 within 6 months and avoiding copper catalysts above 1 mM to prevent PEG chain degradation.

Environmental considerations position Azide-PEG(400)-Azide as a greener alternative to traditional crosslinkers, with biodegradability studies showing >80% breakdown via PEG-oxidizing microbes within 90 days. FAQs like "N3-PEG(400)-N3 vs. MAL-PEG-NHS" underscore its advantage in metal-free bioconjugation strategies. Future applications may expand into wearable biosensors and AI-driven drug formulation, leveraging its modular design for next-gen biomedical innovations.